(R)-N-((S)-(6-(Diphenylphosphanyl)benzo[d][1,3]dioxol-5-yl)(naphthalen-1-yl)methyl)-2-methylpropane-2-sulfinamide

Specification

• Molecular Formula: C34H32NO3PS
• Molecular Weight: 565.7 g/mol
• IUPAC Name: N-[(S)-(6-diphenylphosphanyl-1,3-benzodioxol-5-yl)-naphthalen-1-ylmethyl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C34H32NO3PS/c1-34(2,3)40(36)35-33(28-20-12-14-24-13-10-11-19-27(24)28)29-21-30-31(38-23-37-30)22-32(29)39(25-15-6-4-7-16-25)26-17-8-5-9-18-26/h4-22,33,35H,23H2,1-3H3/t33-,40?/m0/s1
• Standard InChI Key: SRAPNYODFICLFE-NTLJKDLGSA-N
• Isomeric SMILES: CC(C)(C)S(=O)N[C@@H](C1=CC=CC2=CC=CC=C21)C3=CC4=C(C=C3P(C5=CC=CC=C5)C6=CC=CC=C6)OCO4
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=CC2=CC=CC=C21)C3=CC4=C(C=C3P(C5=CC=CC=C5)C6=CC=CC=C6)OCO4

Introduction

(R)-N-((S)-(6-(Diphenylphosphanyl)benzo[d]dioxol-5-yl)(naphthalen-1-yl)methyl)-2-methylpropane-2-sulfinamide is a complex organic compound that belongs to the class of sulfinamides. It features a sulfinyl group attached to a nitrogen atom, which is a characteristic of sulfinamides. The compound also includes a diphenylphosphanyl group, which is known for its role in catalysis and coordination chemistry. This compound is notable for its potential applications in asymmetric synthesis and catalysis due to its structural and functional properties.

Synthesis

The synthesis of (R)-N-((S)-(6-(Diphenylphosphanyl)benzo[d]dioxol-5-yl)(naphthalen-1-yl)methyl)-2-methylpropane-2-sulfinamide typically involves multi-step organic reactions. These processes require specific conditions such as inert atmospheres (e.g., argon), controlled temperatures, and purification steps like column chromatography to isolate the desired product with high purity.

Applications and Potential Uses

This compound is primarily of interest for its potential applications in asymmetric synthesis and catalysis. The presence of a diphenylphosphanyl group suggests that it could act as a ligand in metal-catalyzed reactions, facilitating asymmetric transformations. Compounds with similar structures have shown significant activity in catalyzing asymmetric hydrogenation and other transformations due to their ability to stabilize transition states through coordination with metal centers.